Cas no 866362-07-4 (1,2,8,9-Dibenzofurantetramine)

1,2,8,9-Dibenzofurantetramine structure
1,2,8,9-Dibenzofurantetramine structure
Product Name:1,2,8,9-Dibenzofurantetramine
CAS No:866362-07-4
MF:C12H12N4O
MW:228.249881744385
CID:718859
PubChem ID:57354903
Update Time:2025-04-19

1,2,8,9-Dibenzofurantetramine Chemical and Physical Properties

Names and Identifiers

    • 1,2,8,9-Dibenzofurantetramine
    • dibenzofuran-1,2,8,9-tetramine
    • 866362-07-4
    • DTXSID90722784
    • Dibenzo[b,d]furan-1,2,8,9-tetramine
    • SCHEMBL3873745
    • Inchi: 1S/C12H12N4O/c13-5-1-3-7-9(11(5)15)10-8(17-7)4-2-6(14)12(10)16/h1-4H,13-16H2
    • InChI Key: YXNDELWRBAWSMS-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=C(C=2C2C(=C(C=CC1=2)N)N)N)N

Computed Properties

  • Exact Mass: 228.10111102g/mol
  • Monoisotopic Mass: 228.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 117Ų

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